![molecular formula C20H19ClN2OS B257640 N-(4-(4-Chlorophenyl)-3-((tetrahydrofuran-2-yl)methyl)thiazol-2(3H)-ylidene)aniline](/img/structure/B257640.png)
N-(4-(4-Chlorophenyl)-3-((tetrahydrofuran-2-yl)methyl)thiazol-2(3H)-ylidene)aniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-(4-Chlorophenyl)-3-((tetrahydrofuran-2-yl)methyl)thiazol-2(3H)-ylidene)aniline, also known as CTZ, is a thiazolylidene derivative that has been widely studied for its potential applications in various fields of scientific research. In
Mechanism of Action
The mechanism of action of N-(4-(4-Chlorophenyl)-3-((tetrahydrofuran-2-yl)methyl)thiazol-2(3H)-ylidene)aniline involves the inhibition of the NF-κB signaling pathway, which plays a critical role in the regulation of immune response and inflammation. This compound has been shown to inhibit the activation of NF-κB by blocking the phosphorylation and degradation of IκBα, a key regulator of the NF-κB pathway.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and suppression of inflammatory cytokines. It has also been shown to have anti-microbial activity against several bacterial strains.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-(4-Chlorophenyl)-3-((tetrahydrofuran-2-yl)methyl)thiazol-2(3H)-ylidene)aniline is its ability to selectively inhibit the NF-κB pathway without affecting other signaling pathways. This makes it a useful tool for studying the role of NF-κB in various biological processes. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of N-(4-(4-Chlorophenyl)-3-((tetrahydrofuran-2-yl)methyl)thiazol-2(3H)-ylidene)aniline, including the development of more efficient synthesis methods, the identification of new targets for this compound, and the investigation of its potential applications in material science. Further research is also needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent.
Conclusion:
In conclusion, this compound is a thiazolylidene derivative that has been extensively studied for its potential applications in various fields of scientific research. Its ability to selectively inhibit the NF-κB signaling pathway makes it a valuable tool for studying the role of this pathway in various biological processes. Further research is needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent.
Synthesis Methods
The synthesis of N-(4-(4-Chlorophenyl)-3-((tetrahydrofuran-2-yl)methyl)thiazol-2(3H)-ylidene)aniline involves the reaction of 4-chloroaniline with 2-(tetrahydrofuran-2-ylmethylthio)acetic acid, followed by the addition of 2-mercaptothiazoline and triethylamine. The resulting product is then purified by column chromatography to obtain pure this compound.
Scientific Research Applications
N-(4-(4-Chlorophenyl)-3-((tetrahydrofuran-2-yl)methyl)thiazol-2(3H)-ylidene)aniline has been found to have potential applications in several fields of scientific research, including medicinal chemistry, pharmacology, and material science. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties.
properties
Molecular Formula |
C20H19ClN2OS |
---|---|
Molecular Weight |
370.9 g/mol |
IUPAC Name |
4-(4-chlorophenyl)-3-(oxolan-2-ylmethyl)-N-phenyl-1,3-thiazol-2-imine |
InChI |
InChI=1S/C20H19ClN2OS/c21-16-10-8-15(9-11-16)19-14-25-20(22-17-5-2-1-3-6-17)23(19)13-18-7-4-12-24-18/h1-3,5-6,8-11,14,18H,4,7,12-13H2 |
InChI Key |
HZDJXFMKBTWMHC-UHFFFAOYSA-N |
SMILES |
C1CC(OC1)CN2C(=CSC2=NC3=CC=CC=C3)C4=CC=C(C=C4)Cl |
Canonical SMILES |
C1CC(OC1)CN2C(=CSC2=NC3=CC=CC=C3)C4=CC=C(C=C4)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.